Cas no 156243-39-9 (1H-Imidazo[4,5-g]quinoxalin-2-amine,1,7,9-trimethyl-)

• Product Name: 1H-Imidazo[4,5-g]quinoxalin-2-amine,1,7,9-trimethyl-
• CAS No: 156243-39-9
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 226231
• PubChem ID: 154686
• Update Time: 2025-04-19

1H-Imidazo[4,5-g]quinoxalin-2-amine,1,7,9-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-g]quinoxalin-2-amine,1,7,9-trimethyl-
• 3,4,6-trimethylimidazo[4,5-g]quinoxalin-2-amine
• 1,7,9-Trimethyl-1H-imidazo[4,5-g]quinoxalin-2-amine
• 2-amino-1,7,9-trimethylimidazo(4,5-g)quinoxaline
• DTXSID10166065
• CCRIS 6925
• CHEBI:192314
• 28G8JMQ957
• 1H-Imidazo(4,5-g)quinoxalin-2-amine, 1,7,9-trimethyl-
• 156243-39-9
• 1,7,9-Trimethyl-1H-imidazo(4,5-g)quinoxalin-2-amine
• 1H-Imidazo[4,5-g]quinoxalin-2-amine, 1,7,9-trimethyl-
• 2-amino-1,7,9-trimethylimidazo[4,5-g]quinoxaline

• Inchi： 1S/C12H13N5/c1-6-5-14-8-4-9-11(7(2)10(8)15-6)17(3)12(13)16-9/h4-5H,1-3H3,(H2,13,16)
• InChI Key： ZSISUTCDDLFJLH-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2=CC3C(C(C)=C12)=NC(C)=CN=3

Computed Properties

• Exact Mass: 227.11729
• Monoisotopic Mass: 227.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 464.3°C at 760 mmHg
• Flash Point: 234.6°C
• Refractive Index: 1.746
• PSA: 69.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines